Cas no 2172118-46-4 (6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-4-methylhexanoic acid)

• Product Name: 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-4-methylhexanoic acid
• CAS No: 2172118-46-4
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5761931
• PubChem ID: 165535658
• Update Time: 2025-05-26

6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1520051
• 2172118-46-4
• 6-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]-4-methylhexanoic acid
• 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-4-methylhexanoic acid

• Inchi： 1S/C27H34N2O6/c1-18(12-13-24(30)31)14-15-28-25(32)27(2,17-34-3)29-26(33)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23H,12-17H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： RNJOBLBKBZHRCP-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(COC)C(NCCC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-4-methylhexanoic acid

Recent Advances in the Study of 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-4-methylhexanoic acid (CAS: 2172118-46-4)

The compound 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-4-methylhexanoic acid (CAS: 2172118-46-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxymethyl side chain, is being explored for its potential applications in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), offering stability under basic conditions and ease of removal under mild conditions, which makes this compound particularly valuable for researchers.

Recent studies have focused on optimizing the synthesis of 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-4-methylhexanoic acid to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for its application in large-scale pharmaceutical production.

In addition to its synthetic utility, this compound has shown promise in the development of novel therapeutic agents. Preliminary research indicates that derivatives of 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-4-methylhexanoic acid may exhibit bioactivity against specific molecular targets, including enzymes involved in inflammatory pathways. This has sparked interest in further investigating its pharmacological properties, with the aim of identifying potential lead compounds for drug discovery programs.

Another area of exploration is the compound's role in the design of peptide-based materials. The incorporation of 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-4-methylhexanoic acid into peptide sequences has been shown to influence the self-assembly properties of the resulting peptides, which could have implications for the development of biomaterials with tailored mechanical and chemical properties. Such materials hold potential for applications in tissue engineering and drug delivery systems.

Despite these promising developments, challenges remain in the broader application of 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-4-methylhexanoic acid. Issues such as solubility in aqueous media and stability under physiological conditions need to be addressed to fully realize its potential in vivo. Ongoing research is focused on modifying the compound's structure to enhance its pharmacokinetic properties while retaining its desirable characteristics.

In conclusion, 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-4-methylhexanoic acid (CAS: 2172118-46-4) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug discovery and biomaterial design, highlighting its multifaceted utility. Continued investigation into its properties and potential modifications will undoubtedly yield further insights and opportunities for innovation in these fields.